7-Chloro-1-(2,5-dimethoxyphenyl)-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
7-Chloro-1-(2,5-dimethoxyphenyl)-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Brand Name:
Vulcanchem
CAS No.:
862198-76-3
VCID:
VC0349153
InChI:
InChI=1S/C21H18ClNO6/c1-27-12-4-6-15(28-2)13(10-12)18-17-19(25)14-9-11(22)3-5-16(14)29-20(17)21(26)23(18)7-8-24/h3-6,9-10,18,24H,7-8H2,1-2H3
SMILES:
COC1=CC(=C(C=C1)OC)C2C3=C(C(=O)N2CCO)OC4=C(C3=O)C=C(C=C4)Cl
Molecular Formula:
C21H18ClNO6
Molecular Weight:
415.8g/mol
7-Chloro-1-(2,5-dimethoxyphenyl)-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
CAS No.: 862198-76-3
Main Products
VCID: VC0349153
Molecular Formula: C21H18ClNO6
Molecular Weight: 415.8g/mol
![7-Chloro-1-(2,5-dimethoxyphenyl)-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione - 862198-76-3](/images/no_structure.jpg)
| CAS No. | 862198-76-3 |
|---|---|
| Product Name | 7-Chloro-1-(2,5-dimethoxyphenyl)-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione |
| Molecular Formula | C21H18ClNO6 |
| Molecular Weight | 415.8g/mol |
| IUPAC Name | 7-chloro-1-(2,5-dimethoxyphenyl)-2-(2-hydroxyethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
| Standard InChI | InChI=1S/C21H18ClNO6/c1-27-12-4-6-15(28-2)13(10-12)18-17-19(25)14-9-11(22)3-5-16(14)29-20(17)21(26)23(18)7-8-24/h3-6,9-10,18,24H,7-8H2,1-2H3 |
| Standard InChIKey | FUFOCEOTFMHYBZ-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)OC)C2C3=C(C(=O)N2CCO)OC4=C(C3=O)C=C(C=C4)Cl |
| Canonical SMILES | COC1=CC(=C(C=C1)OC)C2C3=C(C(=O)N2CCO)OC4=C(C3=O)C=C(C=C4)Cl |
| PubChem Compound | 3681411 |
| Last Modified | Nov 11 2021 |
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